Cas no 1161015-34-4 (4-Nitrobenzo[d]thiazole-2(3H)-thione)

• Product Name: 4-Nitrobenzo[d]thiazole-2(3H)-thione
• CAS No: 1161015-34-4
• MF: C₇H₄N₂O₂S₂
• MW: 212.248858451843
• CID: 1084133
• PubChem ID: 20141893
• Update Time: 2025-04-20

4-Nitrobenzo[d]thiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzo[d]thiazole-2(3H)-thione
• 4-nitro-3H-1,3-benzothiazole-2-thione
• DB-367913
• 4-NITROBENZO[D]THIAZOLE-2-THIOL
• AB66155
• 4-nitro-2,3-dihydro-1,3-benzothiazole-2-thione
• SCHEMBL10666612
• 1161015-34-4

• Inchi： 1S/C7H4N2O2S2/c10-9(11)4-2-1-3-5-6(4)8-7(12)13-5/h1-3H,(H,8,12)
• InChI Key： TYDJDZZUZHLFFN-UHFFFAOYSA-N
• SMILES： S1C(NC2C(=CC=CC1=2)[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 211.97141972g/mol
• Monoisotopic Mass: 211.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 115Ų